Cas no 2169428-13-9 (2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde
• CAS No: 2169428-13-9
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 6244300
• PubChem ID: 165520900
• Update Time: 2025-05-23

2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde
• 2169428-13-9
• 2-[cyclopropyl(hydroxy)methyl]-1,3-thiazole-5-carbaldehyde
• EN300-1269422

• Inchi： 1S/C8H9NO2S/c10-4-6-3-9-8(12-6)7(11)5-1-2-5/h3-5,7,11H,1-2H2
• InChI Key： QBWFCDXSXRLYRH-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C(C1CC1)O

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde

Introduction to 2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde (CAS No. 2169428-13-9)

2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde, identified by the CAS number 2169428-13-9, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole class, a scaffold widely recognized for its biological activity and versatility in drug design. The presence of both a cyclopropyl group and a hydroxymethyl substituent on the thiazole ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The thiazole core is a key pharmacophore in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its aromaticity and ability to participate in hydrogen bonding interactions make it an ideal platform for designing molecules with specific biological targets. In particular, the 5-carbaldehyde functional group provides a reactive site for further derivatization, enabling the construction of more complex structures through condensation reactions or other synthetic methodologies.

The cyclopropyl group appended to the thiazole ring adds a rigid, three-membered cyclic structure that can influence both the conformational flexibility and electronic properties of the molecule. This substituent has been shown to enhance binding affinity in certain protein-ligand interactions by introducing steric constraints that improve molecular recognition. Additionally, the hydroxymethyl group introduces polarity and potential hydrogen bonding capabilities, which can be exploited to modulate solubility and metabolic stability.

Recent advancements in computational chemistry have facilitated the rapid screening of thiazole derivatives for their potential biological activities. Molecular docking studies have suggested that compounds like 2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde may interact with enzymes or receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. The unique combination of substituents in this molecule makes it an attractive candidate for further investigation into its pharmacological profile.

In vitro studies have begun to explore the biochemical effects of this compound. Initial assays indicate that it exhibits moderate activity against certain bacterial strains, potentially through inhibition of key metabolic enzymes. The hydroxymethyl group may play a role in disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Furthermore, the 5-carbaldehyde moiety could serve as a precursor for generating Schiff bases or other heterocyclic derivatives with enhanced bioactivity.

The synthesis of 2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Modern synthetic approaches often employ transition metal catalysis or organometallic reagents to achieve the desired transformations efficiently. For instance, palladium-catalyzed cross-coupling reactions could be utilized to construct the cyclopropyl-thiazole linkage, while formylation reactions would be necessary to introduce the aldehyde functionality at the 5-position.

The potential applications of this compound extend beyond its antimicrobial properties. Given its structural similarity to known bioactive molecules, it may serve as a lead compound for developing novel therapeutics targeting neurological disorders or cardiovascular diseases. The thiazole scaffold, along with its various substituents, offers a rich chemical space for medicinal chemists to explore new drug candidates.

Future research directions may include exploring derivatization strategies that enhance potency or selectivity while minimizing off-target effects. Techniques such as structure-activity relationship (SAR) studies will be instrumental in optimizing this molecule for therapeutic use. Additionally, green chemistry principles could be applied to develop more sustainable synthetic routes, reducing waste and improving atom economy.

The growing interest in heterocyclic compounds like 2-cyclopropyl(hydroxy)methyl-1,3-thiazole-5-carbaldehyde underscores their importance in modern drug discovery. As computational tools become more sophisticated and synthetic methodologies advance, researchers will continue to uncover new opportunities for leveraging these versatile molecular frameworks. The combination of computational modeling with experimental validation will be crucial in translating laboratory findings into viable drug candidates ready for clinical evaluation.